Cas no 2680831-21-2 (3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680831-21-2
• MF: C₁₀H₉BrF₃NO₃S
• MW: 360.147571325302
• CID: 5625813
• PubChem ID: 165928024
• Update Time: 2025-06-28

3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299680
• 3-(4-bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
• 2680831-21-2
• 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C10H9BrF3NO3S/c11-6-2-7(19-4-6)5(1-8(16)17)3-15-9(18)10(12,13)14/h2,4-5H,1,3H2,(H,15,18)(H,16,17)
• InChI Key： RDOHDTYBAPQDHB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC(=O)O)CNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 358.94386g/mol
• Monoisotopic Mass: 358.94386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid

3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680831-21-2): A Comprehensive Overview

3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680831-21-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid is composed of a thiophene ring substituted with a bromine atom at the 4-position and a butanoic acid moiety functionalized with a trifluoroacetamido group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid. Researchers have employed various synthetic routes to access this compound, including transition-metal-catalyzed coupling reactions and multistep synthetic sequences. These methods have been optimized to achieve high yields and purity, essential for subsequent biological evaluations.

In the realm of medicinal chemistry, 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid has shown promise as a lead compound for the development of new drugs. Its unique combination of functional groups suggests potential interactions with specific biological targets. For instance, the brominated thiophene moiety may facilitate binding to certain protein receptors or enzymes, while the trifluoroacetamido group can influence the compound's pharmacokinetic properties.

Clinical trials and preclinical studies are currently underway to evaluate the therapeutic potential of 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid. Preliminary data indicate that this compound exhibits potent activity against several disease models. For example, it has demonstrated anti-inflammatory effects in vitro and in vivo, suggesting its potential as a treatment for inflammatory disorders. Additionally, preliminary studies have explored its antitumor properties in cancer cell lines.

The pharmacological profile of 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid is being further elucidated through detailed biochemical and biophysical analyses. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to understand its molecular interactions with target proteins. These insights are crucial for optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

In addition to its therapeutic applications, 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid has also been investigated for its use in diagnostic imaging. The bromine atom in the thiophene ring can be labeled with radioisotopes to create radiotracers for positron emission tomography (PET). This application could provide valuable information on disease progression and treatment response in clinical settings.

The environmental impact of 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential ecological effects. Ensuring that the compound is environmentally friendly is essential for its widespread use in pharmaceuticals and other industries.

In conclusion, 3-(4-Bromothiophen-2-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680831-21-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and healthcare.